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Compound of Interest

Compound Name: 2-(4-Bromophenyl)acetohydrazide

CAS No.: 57676-50-3

Cat. No.: B3021664 Get Quote

Executive Summary
2-(4-Bromophenyl)acetohydrazide (CAS: 57676-50-3) represents a critical "lynchpin"

intermediate in modern medicinal chemistry and organic synthesis. Distinguished by its dual-

functionality—combining a lipophilic, halogenated aromatic core with a reactive hydrazide

pharmacophore—this molecule serves as a primary scaffold for the generation of heterocyclic

libraries, particularly 1,3,4-oxadiazoles, 1,2,4-triazoles, and pyrazoles.

This technical guide delineates the strategic utility of 2-(4-Bromophenyl)acetohydrazide,

providing validated synthetic protocols, mechanistic insights into its reactivity, and its

application in developing bioactive ligands. The focus is on reproducible, high-yield

methodologies suitable for drug discovery pipelines.

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6][7][8]
Before deploying this compound in synthesis, researchers must understand its structural

parameters, which dictate its solubility and reactivity profiles.
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Property Specification

Chemical Name 2-(4-Bromophenyl)acetohydrazide

CAS Number 57676-50-3

Molecular Formula

Molecular Weight 229.07 g/mol

Appearance White to off-white crystalline solid

Melting Point 165–167 °C (Lit.[1][2] varies based on solvent)

Solubility
Soluble in DMSO, DMF, hot Methanol/Ethanol;

Insoluble in water

Key Pharmacophore
Hydrazide (

) + 4-Bromoaryl moiety

Core Synthesis Protocol: The "Self-Validating"
Workflow
Reliable research requires high-purity starting materials. Commercially available hydrazides

often degrade over time. The following protocol allows for the in situ generation or purification

of the compound starting from the stable acid precursor, ensuring maximum reactivity.

Reaction Logic
The synthesis proceeds via a nucleophilic acyl substitution. The carboxylic acid is first activated

as a methyl ester to overcome the poor leaving group ability of the hydroxyl group (

), followed by hydrazinolysis.

Step 1: Fischer Esterification

Step 2: Hydrazinolysis
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Reagents:

2-(4-Bromophenyl)acetic acid (CAS: 1878-68-8)[3]

Methanol (Dry)

Sulfuric Acid (Conc.)

Hydrazine Hydrate (80% or 99%)

Protocol:

Esterification: Dissolve 10 mmol of 2-(4-Bromophenyl)acetic acid in 20 mL of dry methanol.

Add 0.5 mL of conc.

dropwise. Reflux for 4–6 hours. Monitor via TLC (System: Hexane/Ethyl Acetate 7:3).

Workup 1: Evaporate excess methanol. Neutralize with

solution. Extract with dichloromethane (DCM). Dry organic layer over

and concentrate to yield the methyl ester oil/solid.

Hydrazinolysis: Dissolve the crude ester in 15 mL of ethanol. Add Hydrazine Hydrate (15

mmol, 1.5 eq) slowly. Reflux for 6–8 hours.

Crystallization (Self-Validation): Upon cooling, the hydrazide should precipitate as white

needles. Filter and wash with cold ethanol.

Recrystallization: If the melting point is broad, recrystallize from hot methanol. A sharp

melting point indicates high purity suitable for cyclization reactions.

Strategic Application: Heterocyclic Library
Generation
The primary utility of 2-(4-Bromophenyl)acetohydrazide lies in its ability to undergo

cyclization to form bioactive heterocycles. The bromine atom at the para-position is crucial
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here; it enhances lipophilicity (logP) and provides a handle for further functionalization (e.g.,

Suzuki coupling) after the heterocyclic ring is formed.

Divergent Synthesis Pathways
The following diagram illustrates how this single precursor diverges into three distinct medicinal

chemistry scaffolds.
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Figure 1: Divergent synthetic pathways from the parent hydrazide to bioactive heterocycles.

Protocol: Synthesis of 1,3,4-Oxadiazoles (Schiff Base
Oxidative Cyclization)
This is the most common application, yielding compounds often screened for anti-inflammatory

activity (COX-1/COX-2 inhibition).

Schiff Base Formation: Reflux equimolar amounts of 2-(4-Bromophenyl)acetohydrazide
and a substituted benzaldehyde in ethanol with a catalytic amount of glacial acetic acid for

2–4 hours. Filter the resulting hydrazone precipitate.

Cyclization:

Method A (Oxidative): Suspend the hydrazone in DMSO. Add

(1 eq) and

(3 eq). Stir at 100°C for 3 hours.
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Method B (Dehydrative): Reflux the hydrazone in

for 4 hours (Requires careful quenching with ice water).

Result: 2-(4-bromobenzyl)-5-aryl-1,3,4-oxadiazole.

Application: Coordination Chemistry & Crystal
Engineering
Beyond organic synthesis, this molecule acts as a versatile ligand.[3] The hydrazide group

contains donor atoms (N, O) capable of chelating transition metals (

,

,

), often enhancing biological activity relative to the free ligand.

Pharmacophore & Binding Modes
The hydrazide moiety can exist in keto-enol tautomerism, allowing it to coordinate in neutral

(keto) or anionic (enol) forms.
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Structural Features
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Figure 2: Chelation modes and structural features relevant to coordination chemistry.[4][5]

Crystallographic Insights
According to structural studies (e.g., Acta Cryst. E, 2012), the crystal packing of 2-(4-
Bromophenyl)acetohydrazide is dominated by strong

hydrogen bonds, forming polymeric chains.

Significance: When designing co-crystals or salts, researchers can exploit these H-bonding

motifs (

rings) to engineer stable solid forms. The bromine atom also participates in weak
intermolecular interactions, which can be critical for the stability of the crystal lattice in
formulation development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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